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Compound of Interest

Compound Name: Olsalazine Dimethyl Ester-13C12

Cat. No.: B15599952 Get Quote

Essential Safety & Handling Guide for Olsalazine
Dimethyl Ester-13C12
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Olsalazine Dimethyl Ester-13C12. The following

procedures are designed to ensure safe handling, use, and disposal of this compound in a

laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
Olsalazine and its derivatives are classified as hazardous substances. The primary hazards

include skin irritation, serious eye irritation, and potential respiratory irritation.[1][2] Therefore,

adherence to strict safety protocols and the use of appropriate personal protective equipment

are mandatory.

Minimum PPE Requirements:

A baseline of protective gear is essential for any work in a laboratory where chemical hazards

are present.[3] This includes:

Lab Coat: To protect clothing and skin from spills.
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Protective Eyewear: Safety glasses with side shields are the minimum requirement.[3]

Long Pants and Closed-Toe Shoes: To protect the lower body and feet from potential

splashes or dropped items.[3]

Recommended PPE for Handling Olsalazine Dimethyl Ester-13C12:

Due to the specific hazards of Olsalazine, the following PPE is required to minimize exposure.

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)

Protects against skin irritation

and absorption.[4][5]

Eye and Face Protection
Chemical safety goggles or a

full-face shield

Protects against splashes that

can cause serious eye

damage.[3][4][6]

Respiratory Protection

Use in a well-ventilated area. If

dust is generated, a NIOSH-

approved respirator is

necessary.

Prevents irritation to the

respiratory tract from dust or

aerosols.[4]

Body Protection Laboratory coat

Provides a removable barrier

to protect personal clothing

and skin.[3][4]

Operational Plan: Step-by-Step Handling Procedure
The following workflow outlines the essential steps for safely handling Olsalazine Dimethyl
Ester-13C12 from receipt to disposal.
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Caption: Workflow for Safe Handling of Olsalazine Dimethyl Ester-13C12.
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Disposal Plan
Proper disposal of Olsalazine Dimethyl Ester-13C12 and any contaminated materials is

critical to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal:

Waste Type Disposal Procedure

Unused/Expired Compound

Dispose of as hazardous chemical waste in a

clearly labeled, sealed container. Follow all

local, state, and federal regulations.

Contaminated Labware (e.g., vials, pipette tips)

Place in a designated hazardous waste

container. Do not mix with non-hazardous

waste.

Contaminated PPE (e.g., gloves, disposable lab

coats)

Remove and dispose of as hazardous waste in

a designated container.

Solutions containing the compound
Collect in a labeled, sealed hazardous waste

container. Do not pour down the drain.

Emergency Procedures:

In the event of exposure or a spill, follow these immediate steps:
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Exposure Type First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][6]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. If irritation persists, seek medical

attention.[1][6]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.[1]

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.[1][6]

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, absorb with an inert material and

place in a sealed container for disposal. For

large spills, contact your institution's

environmental health and safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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